Cas no 61925-77-7 (Boc-L-Cys(pMeBzl)-OH)

Boc-L-Cys(pMeBzl)-OH structure
Boc-L-Cys(pMeBzl)-OH structure
Product Name:Boc-L-Cys(pMeBzl)-OH
CAS No:61925-77-7
MF:C16H23NO4S
MW:325.423123598099
MDL:MFCD00038517
CID:57790
PubChem ID:57647432
Update Time:2025-04-18

Boc-L-Cys(pMeBzl)-OH Chemical and Physical Properties

Names and Identifiers

    • Boc-S-(4-methylbenzyl)-L-cysteine
    • Boc-Cys(Mbzl)-OH
    • N-tert-Butoxycarbonyl-S-(4-methylbenzyl)-L-cysteine
    • Boc-Cys(4-Mbzl)-OHBoc-S-p-methylbenzyl-L-cysteine
    • Boc-Cys(pMeBzl)-OH
    • Boc-L-Cys(MBzl)-OH
    • Boc-L-Cys(pMeBzl)-OH
    • CS-0136339
    • AS-11793
    • AM81660
    • N-(tert-Butoxycarbonyl)-S-(4-methylbenzyl)-L-cysteine
    • AKOS015897339
    • Boc-L-Cys(p-MeBzl)-OH
    • Boc--HoAsn-OH Boc--homoasparagine
    • M03274
    • N-t-butyloxycarbonyl-S -(4-methylbenzyl)-L-cysteine
    • Boc-Cys(Mbzl)-OH, >=96.0% (HPLC)
    • (2R)-2-(tert-Butoxycarbonylamino)-3-(4-methylbenzylthio)propionic acid
    • N-t-butyloxycarbonyl-S-(4-methylbenzyl)-L-cysteine
    • SCHEMBL4422552
    • CUNVVZWSABRKAL-ZDUSSCGKSA-N
    • (R)-2-(tert-butoxycarbonylamino)-3-(4-methylbenzylthio)propanoic acid
    • FD21259
    • Boc-S-p-methylbenzyl-L-cysteine
    • L-Cysteine,N-[(1,1-dimethylethoxy)carbonyl]-S-[(4-methylphenyl)methyl]-
    • N-alpha-t-Butyloxycarbonyl-S-(4-methyl-benzyl)-L-cysteine
    • AKOS015924254
    • Nalpha-tert-butoxycarbonyl-S-(4-methylbenzyl)-L-cysteine
    • Boc-Cys(CH3Bzl)-OH
    • 61925-77-7
    • MFCD00038517
    • (2R)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-{[(4-METHYLPHENYL)METHYL]SULFANYL}PROPANOIC ACID
    • Boc-Cys(4-MeBzl)-OH
    • MDL: MFCD00038517
    • Inchi: 1S/C16H23NO4S/c1-11-5-7-12(8-6-11)9-22-10-13(14(18)19)17-15(20)21-16(2,3)4/h5-8,13H,9-10H2,1-4H3,(H,17,20)(H,18,19)/t13-/m0/s1
    • InChI Key: CUNVVZWSABRKAL-ZDUSSCGKSA-N
    • SMILES: S(CC1C=CC(C)=CC=1)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C
    • BRN: 3594717

Computed Properties

  • Exact Mass: 325.13500
  • Monoisotopic Mass: 325.13477939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.182
  • Melting Point: 63-66°C
  • Boiling Point: 493.8±45.0 °C at 760 mmHg
  • Flash Point: 252.4±28.7 °C
  • Refractive Index: 1.551
  • PSA: 100.93000
  • LogP: 3.59700
  • Specific Rotation: -34 º (c=2 in methanol)
  • Optical Activity: [α]/D -34.0±3.0°, c = 2 in methanol
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

Boc-L-Cys(pMeBzl)-OH Security Information

Boc-L-Cys(pMeBzl)-OH Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Boc-L-Cys(pMeBzl)-OH Pricemore >>

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TRC
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abcr
AB155600-5 g
N-alpha-t-Butyloxycarbonyl-S-(4-methyl-benzyl)-L-cysteine, 98% (Boc-L-Cys(MBzl)-OH); .
61925-77-7 98%
5 g
€61.80 2023-07-20
abcr
AB155600-25 g
N-alpha-t-Butyloxycarbonyl-S-(4-methyl-benzyl)-L-cysteine, 98% (Boc-L-Cys(MBzl)-OH); .
61925-77-7 98%
25 g
€94.20 2023-07-20
abcr
AB155600-100 g
N-alpha-t-Butyloxycarbonyl-S-(4-methyl-benzyl)-L-cysteine, 98% (Boc-L-Cys(MBzl)-OH); .
61925-77-7 98%
100 g
€220.60 2023-07-20

Boc-L-Cys(pMeBzl)-OH Production Method

Boc-L-Cys(pMeBzl)-OH Related Literature

  • 1. Tetrafluoroboric acid as a useful deprotecting reagent in Fmoc-based solid-phase peptide syntheses (Fmoc = fluoren-9-ylmethoxycarbonyl)
    Kenichi Akaji,Makoto Yoshida,Tadashi Tatsumi,Tooru Kimura,Yoichi Fujiwara,Yoshiaki Kiso J. Chem. Soc. Chem. Commun. 1990 288
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